Cas no 241129-90-8 (3'-Methoxy-5'-hydroxy isoflavone-7-O-beta-D-glucoside)

• Product Name: 3'-Methoxy-5'-hydroxy isoflavone-7-O-beta-D-glucoside
• CAS No: 241129-90-8
• MF: C₂₂H₂₂O₁₀
• MW: 446.404087543488
• CID: 3164051
• PubChem ID: 133611769
• Update Time: 2025-06-11

3'-Methoxy-5'-hydroxy isoflavone-7-O-beta-D-glucoside Chemical and Physical Properties

Names and Identifiers

• 3'-Methoxy-5'-hydroxy isoflavone-7-O-beta-D-glucoside
• 3’-methoxy-5’-hydroxyisoflavone-7-O-β-D-glucoside
• A-D-glucoside
• 3-(3-hydroxy-5-methoxyphenyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• 241129-90-8
• 3?-Methoxy-5?-hydroxy isoflavone-7-O-beta-D-glucoside
• 3 inverted exclamation mark -methoxy-5 inverted exclamation mark -hydroxyisoflavone-7-O-
• 3'-methoxy-5'-hydroxyisoflavone-7-O-beta-D-glucoside
• 3-(3-Hydroxy-5-methoxyphenyl)-7-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one

• Inchi： 1S/C22H22O10/c1-29-13-5-10(4-11(24)6-13)15-9-30-16-7-12(2-3-14(16)18(15)25)31-22-21(28)20(27)19(26)17(8-23)32-22/h2-7,9,17,19-24,26-28H,8H2,1H3
• InChI Key： MMZAWANLDLVWNL-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1CO)O)O)O)OC1=CC=C2C(C(C3C=C(C=C(C=3)OC)O)=COC2=C1)=O

Computed Properties

• Exact Mass: 446.12129689g/mol
• Monoisotopic Mass: 446.12129689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.0580000000000004
• Topological Polar Surface Area: 155Ų

Experimental Properties

• Density: 1.545±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.49 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavonoid O-glycosides

Additional information on 3'-Methoxy-5'-hydroxy isoflavone-7-O-beta-D-glucoside

3'-Methoxy-5'-hydroxy isoflavone-7-O-beta-D-glucoside: A Comprehensive Overview

3'-Methoxy-5'-hydroxy isoflavone-7-O-beta-D-glucoside is a naturally occurring glycoside that has garnered significant attention in the field of chemobiology and pharmaceutical research. This compound, identified by its CAS number 241129-90-8, belongs to the isoflavone family, which is well-documented for its diverse biological activities. The structural features of this glycoside, particularly the presence of methoxy and hydroxyl groups, contribute to its unique pharmacological properties, making it a subject of extensive study in both academic and industrial settings.

The chemical structure of 3'-Methoxy-5'-hydroxy isoflavone-7-O-beta-D-glucoside consists of an isoflavone core substituted with a beta-D-glucoside moiety at the 7-position. This configuration enhances its solubility and stability, which are critical factors in drug formulation and delivery. The glucosidic linkage not only improves the compound's bioavailability but also modulates its interaction with biological targets, thereby influencing its therapeutic efficacy.

In recent years, 3'-Methoxy-5'-hydroxy isoflavone-7-O-beta-D-glucoside has been extensively investigated for its potential health benefits. Research has highlighted its role in anti-inflammatory, antioxidant, and estrogenic activities. These properties make it a promising candidate for the development of novel therapeutic agents targeting various chronic diseases. For instance, studies have demonstrated its ability to inhibit inflammatory pathways by modulating cytokine production and reducing oxidative stress in cellular models.

The estrogenic activity of 3'-Methoxy-5'-hydroxy isoflavone-7-O-beta-D-glucoside has been particularly intriguing. Unlike synthetic estrogens, this natural glycoside exhibits selective binding to estrogen receptors, minimizing the risk of adverse side effects. This characteristic has led to its exploration as a potential treatment for hormone-related disorders such as osteoporosis and menopausal symptoms. Preclinical studies have shown that it can effectively stimulate bone formation and alleviate vasomotor symptoms without significant hormonal disruptions.

Moreover, the antioxidant properties of 3'-Methoxy-5'-hydroxy isoflavone-7-O-beta-D-glucoside have been linked to its potential in combating oxidative damage associated with aging and various diseases. Reactive oxygen species (ROS) are known contributors to cellular damage, and this glycoside has been shown to scavenge ROS, thereby protecting cells from oxidative stress. This mechanism suggests its utility in preventing age-related degenerative conditions and enhancing overall cellular health.

The pharmacokinetic profile of 3'-Methoxy-5'-hydroxy isoflavone-7-O-beta-D-glucoside has also been a focus of research. Its glucosidic structure influences its absorption, distribution, metabolism, and excretion (ADME) properties. Studies have indicated that it exhibits moderate bioavailability upon oral administration, with a half-life that allows for sustained therapeutic effects. This profile makes it suitable for chronic use in therapeutic regimens.

In conclusion, 3'-Methoxy-5'-hydroxy isoflavone-7-O-beta-D-glucoside, identified by CAS number 241129-90-8, represents a significant advancement in natural product-based drug development. Its unique structural features and multifaceted biological activities position it as a valuable compound for further exploration in pharmaceutical applications. As research continues to uncover new therapeutic potentials, this glycoside may play a crucial role in addressing various health challenges.